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Compound of Interest

Compound Name: Pd(Xantphos)Cl2

Cat. No.: B15545305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dichloro[9,9-dimethyl-

4,5-bis(diphenylphosphino)xanthene]palladium(II), commonly known as Pd(Xantphos)Cl2, in a

variety of palladium-catalyzed cross-coupling reactions. This air-stable palladium precatalyst is

highly effective for the formation of carbon-carbon and carbon-heteroatom bonds, crucial

transformations in modern synthetic organic chemistry and drug discovery.

Overview of Pd(Xantphos)Cl2
Pd(Xantphos)Cl2 is a versatile and efficient precatalyst used in numerous cross-coupling

reactions, including Buchwald-Hartwig amination, Suzuki-Miyaura coupling, Sonogashira

coupling, Heck coupling, and various carbonylation reactions. The Xantphos ligand,

characterized by its large bite angle, imparts unique reactivity and stability to the palladium

center, often enabling challenging transformations under milder conditions and with lower

catalyst loadings.

General Experimental Workflow
A typical experimental workflow for a cross-coupling reaction using Pd(Xantphos)Cl2 is

outlined below. This diagram illustrates the key steps from reaction setup to product isolation.
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Reaction Setup (Inert Atmosphere)

Reaction Execution

Workup and Purification

Weigh Substrates,
Base, and Pd(Xantphos)Cl2

Add Anhydrous Solvent

Degas Reaction Mixture
(e.g., N2/Ar sparging)

Heat to Desired Temperature

Stir for Specified Time

Monitor Reaction Progress
(TLC, GC, LC-MS)

Cool to Room Temperature

Quench Reaction

Aqueous Workup
& Organic Extraction

Purification
(e.g., Column Chromatography)

Isolated Product
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Pd(II) Precatalyst
(e.g., Pd(Xantphos)Cl2)

Active Pd(0)L
Species

Reduction

Reducing Agent
(Amine, Phosphine, etc.)

Enters Catalytic Cycle
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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